Cas no 2172525-78-7 (sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2,2-difluoroacetate)

• Product Name: sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2,2-difluoroacetate
• CAS No: 2172525-78-7
• MF: C₁₁H₁₆F₂NNaO₅
• MW: 303.235021591187
• CID: 5154741
• PubChem ID: 132372847
• Update Time: 2025-05-26

sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-{1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidin-3-yl}-2,2-difluoroacetate
• Sodium 2-(1-(tert-butoxycarbonyl)-3-hydroxypyrrolidin-3-yl)-2,2-difluoroacetate
• sodium;2,2-difluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]acetate
• starbld0005180
• Z3042074269
• sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2,2-difluoroacetate

• Inchi： 1S/C11H17F2NO5.Na/c1-9(2,3)19-8(17)14-5-4-10(18,6-14)11(12,13)7(15)16;/h18H,4-6H2,1-3H3,(H,15,16);/q;+1/p-1
• InChI Key： ZOWBMUIUXPWGBF-UHFFFAOYSA-M
• SMILES： [Na+].FC(C(=O)[O-])(C1(CN(C(=O)OC(C)(C)C)CC1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Topological Polar Surface Area: 89.9

Additional information on sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2,2-difluoroacetate

Comprehensive Overview of sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2,2-difluoroacetate (CAS No. 2172525-78-7)

In the rapidly evolving field of pharmaceutical and agrochemical research, sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2,2-difluoroacetate (CAS No. 2172525-78-7) has emerged as a compound of significant interest. This organofluorine derivative is characterized by its unique pyrrolidine backbone and difluoroacetate functionality, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules due to its ability to modulate molecular interactions.

The structural complexity of sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2,2-difluoroacetate includes a tert-butoxycarbonyl (Boc) protecting group, which enhances its stability during synthetic processes. This feature aligns with the growing demand for protected intermediates in multi-step organic synthesis, a topic frequently searched in academic and industrial forums. The compound’s hydroxypyrrolidine moiety also contributes to its solubility and reactivity, addressing challenges in polar compound formulation—a key concern in modern pharmaceutical manufacturing.

Recent trends in green chemistry have spotlighted compounds like CAS No. 2172525-78-7 due to their potential for atom-efficient reactions. Its difluoroacetate group is particularly noteworthy, as fluorinated compounds are pivotal in designing metabolically stable therapeutics, a hot topic in medicinal chemistry discussions. Additionally, the sodium salt form improves its handling and compatibility with aqueous systems, a property highly valued in high-throughput screening (HTS) workflows.

From a commercial perspective, sodium 2-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}-2,2-difluoroacetate is gaining traction in custom synthesis catalogs, reflecting its utility in peptide mimetics and small-molecule libraries. Analytical data, such as NMR and HPLC purity profiles, are often requested by buyers, underscoring the importance of quality control in research-grade chemicals. This aligns with frequent search queries like “Boc-protected pyrrolidine derivatives” or “fluorinated building blocks,” indicating strong market interest.

In conclusion, CAS No. 2172525-78-7 exemplifies the intersection of structural innovation and practical applicability in contemporary chemistry. Its design caters to both academic researchers investigating novel molecular scaffolds and industrial chemists optimizing synthetic routes. As the demand for specialty intermediates grows, this compound is poised to remain a focal point in drug development and material science advancements.